Cas no 2757894-86-1 (ethyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate)

• Product Name: ethyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate
• CAS No: 2757894-86-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5604365
• PubChem ID: 165756959
• Update Time: 2023-11-27

ethyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757894-86-1
• EN300-37101979
• ethyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate
• ethyl 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylate

• Inchi： 1S/C9H15NO3/c1-3-12-7(11)6-9(10)4-8(2,5-9)13-6/h6H,3-5,10H2,1-2H3
• InChI Key： CZWSKYSOCVGTSC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C2(CC1(C)C2)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų